molecular formula C3H6Br2O2S B15379169 [(Dibromomethyl)sulfonyl]ethane CAS No. 30506-11-7

[(Dibromomethyl)sulfonyl]ethane

Cat. No.: B15379169
CAS No.: 30506-11-7
M. Wt: 265.95 g/mol
InChI Key: OIDKDKSPBOWHOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[(Dibromomethyl)sulfonyl]ethane (CAS: 30506-11-7, molecular formula: C₃H₆Br₂O₂S) is a brominated organosulfur compound characterized by a sulfonyl group (-SO₂-) attached to an ethane backbone, with a dibromomethyl (-CHBr₂) substituent. This structure confers unique chemical properties, including high polarity due to the sulfonyl group and reactivity imparted by the bromine atoms. For example, sulfonyl chlorides are common intermediates in synthesizing sulfonamides and sulfonate esters , and brominated aromatic compounds like 1,4-bis(dibromomethyl)benzene are synthesized via established halogenation routes .

Properties

CAS No.

30506-11-7

Molecular Formula

C3H6Br2O2S

Molecular Weight

265.95 g/mol

IUPAC Name

1-(dibromomethylsulfonyl)ethane

InChI

InChI=1S/C3H6Br2O2S/c1-2-8(6,7)3(4)5/h3H,2H2,1H3

InChI Key

OIDKDKSPBOWHOS-UHFFFAOYSA-N

Canonical SMILES

CCS(=O)(=O)C(Br)Br

Origin of Product

United States

Comparison with Similar Compounds

1,2-Dibromoethane (CAS: 106-93-4)

  • Structure : A simple dihaloethane with bromine atoms on adjacent carbons.
  • Properties : Lower polarity compared to [(dibromomethyl)sulfonyl]ethane due to the absence of a sulfonyl group. Boiling point: 242°C; density: 0.776 g/cm³ .
  • Reactivity : Undergoes elimination (forming ethylene) or nucleophilic substitution reactions. The sulfonyl group in [(dibromomethyl)sulfonyl]ethane likely enhances electrophilicity at the adjacent carbon, facilitating nucleophilic displacement of bromine .

Dibromomethane (CAS: 74-95-3)

  • Structure : CH₂Br₂, a dihalomethane.
  • Properties : Boiling point: 97°C; density: 1.013 g/cm³ .
  • Key Difference : The ethane backbone and sulfonyl group in [(dibromomethyl)sulfonyl]ethane increase molecular weight (266.96 g/mol vs. 173.83 g/mol for dibromomethane) and thermal stability.

Decabromodiphenyl Ethane (DBDPE)

  • Structure : A brominated flame retardant with ten bromine atoms on a diphenyl ethane framework.
  • Applications : Used as a flame retardant in polymers. Compared to [(dibromomethyl)sulfonyl]ethane, DBDPE has higher bromine content (83% vs. 59%) but lacks a sulfonyl group, which may reduce polarity and alter environmental persistence .

Physical and Chemical Properties

Compound Boiling Point (°C) Density (g/cm³) Molecular Weight (g/mol) Key Functional Groups
[(Dibromomethyl)sulfonyl]ethane Not reported ~1.3 (estimated) 266.96 Sulfonyl, dibromomethyl
1,2-Dibromoethane 242 0.776 187.86 Dihaloethane
Dibromomethane 97 1.013 173.83 Dihalomethane
DBDPE >350 2.20 971.22 Polybrominated diphenyl
1,2-Dibromotetrafluoroethane 329 1.07 259.85 Tetrafluoro, dihaloethane
  • Polarity and Solubility: The sulfonyl group in [(dibromomethyl)sulfonyl]ethane increases polarity compared to non-sulfonated analogs, likely enhancing solubility in polar aprotic solvents (e.g., acetonitrile) .
  • Thermal Stability : Sulfonyl groups generally improve thermal stability. For example, sulfonamides resist hydrolysis under basic conditions , suggesting [(dibromomethyl)sulfonyl]ethane may degrade less readily than 1,2-dibromoethane.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.